Cas no 145589-43-1 (Benzaldehyde,3-(2-methyl-1-propen-1-yl)-)

• Product Name: Benzaldehyde,3-(2-methyl-1-propen-1-yl)-
• CAS No: 145589-43-1
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 101552
• PubChem ID: 19814145
• Update Time: 2025-04-18

Benzaldehyde,3-(2-methyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2-methyl-1-propen-1-yl)-
• 3-(2-methylprop-1-enyl)benzaldehyde
• Benzaldehyde, 3-(2-methyl-1-propenyl)- (9CI)
• SCHEMBL9633772
• 3-(2-Methylprop-1-en-1-yl)benzaldehyde
• 145589-43-1
• DTXSID20600243

• Inchi： 1S/C11H12O/c1-9(2)6-10-4-3-5-11(7-10)8-12/h3-8H,1-2H3
• InChI Key： XZWNNQZDBVICDB-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)/C=C(\C)/C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives